Cas no 872999-29-6 (tert-butyl 4-2-amino-4-(trifluoromethyl)phenylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-2-amino-4-(trifluoromethyl)phenylpiperidine-1-carboxylate
• CAS No: 872999-29-6
• MF: C₁₇H₂₃F₃N₂O₂
• MW: 344.371935129166
• MDL: MFCD32852663
• CID: 657755
• PubChem ID: 154869711
• Update Time: 2025-06-15

tert-butyl 4-2-amino-4-(trifluoromethyl)phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[2-amino-4-(trifluoromethyl)phenyl]-,1,1-dimethylethyl ester
• 1-Piperidinecarboxylic acid, 4-[2-amino-4-(trifluoromethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-2-amino-4-(trifluoromethyl)phenylpiperidine-1-carboxylate

• MDL： MFCD32852663
• Inchi： 1S/C17H23F3N2O2/c1-16(2,3)24-15(23)22-8-6-11(7-9-22)13-5-4-12(10-14(13)21)17(18,19)20/h4-5,10-11H,6-9,21H2,1-3H3
• InChI Key： ZQZOXRNNWVDDSE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(C(F)(F)F)C=C2N)CC1

Additional information on tert-butyl 4-2-amino-4-(trifluoromethyl)phenylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-amino-4-(trifluoromethyl)phenyl)piperidine-1-carboxylate (CAS No. 872999-29-6)

The compound tert-butyl 4-(2-amino-4-(trifluoromethyl)phenyl)piperidine-1-carboxylate (CAS No. 872999-29-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core, a trifluoromethyl group, and a tert-butyl carbamate protecting group, makes it a valuable building block for drug discovery. This article delves into its properties, synthesis, and relevance in modern chemistry, while addressing frequently searched topics such as "piperidine derivatives in drug development" and "trifluoromethyl group applications."

One of the most intriguing aspects of tert-butyl 4-(2-amino-4-(trifluoromethyl)phenyl)piperidine-1-carboxylate is its role in medicinal chemistry. The piperidine moiety is a common pharmacophore found in numerous FDA-approved drugs, particularly those targeting the central nervous system (CNS). Researchers often explore "piperidine-based scaffolds" for their potential in treating neurological disorders, a topic gaining traction in scientific literature. The presence of the trifluoromethyl group further enhances the compound's bioactivity, as this substituent is known to improve metabolic stability and membrane permeability—key factors in drug design.

From a synthetic perspective, the tert-butyl carbamate (Boc) group in this compound serves as a protective group for amines, a strategy widely used in multi-step organic synthesis. This feature aligns with the growing interest in "amine protection and deprotection techniques," a frequently searched query among chemists. The Boc group can be selectively removed under mild acidic conditions, enabling further functionalization of the piperidine ring. Such flexibility is crucial for constructing complex molecules, including those in the "highly functionalized piperidine" category, another trending research area.

The trifluoromethyl (CF3) group in tert-butyl 4-(2-amino-4-(trifluoromethyl)phenyl)piperidine-1-carboxylate deserves special attention. Fluorinated compounds are increasingly prominent in pharmaceuticals due to their ability to modulate lipophilicity and binding affinity. Searches for "CF3 in drug discovery" have surged, reflecting the industry's focus on fluorine-containing motifs. This compound's trifluoromethylphenyl segment could be leveraged to develop analogs with improved pharmacokinetic profiles, addressing the demand for "next-generation fluorinated drugs."

In addition to its pharmaceutical potential, this compound is also relevant to material science. The piperidine-carboxylate framework can be incorporated into polymers or ligands for catalysis, a subtopic under "N-heterocycles in materials chemistry." Its stability and synthetic accessibility make it a candidate for designing novel functional materials, a field experiencing rapid growth.

For researchers sourcing tert-butyl 4-(2-amino-4-(trifluoromethyl)phenyl)piperidine-1-carboxylate, quality and purity are paramount. Analytical techniques such as HPLC and NMR are essential for verification, as highlighted in searches for "CAS 872999-29-6 characterization." Proper storage under inert conditions is recommended to preserve the integrity of the Boc-protected amine and trifluoromethyl functionalities.

In summary, tert-butyl 4-(2-amino-4-(trifluoromethyl)phenyl)piperidine-1-carboxylate (CAS No. 872999-29-6) exemplifies the intersection of synthetic utility and biomedical relevance. Its structural features cater to trending inquiries like "privileged structures in medicinal chemistry" and "fluorine in agrochemicals," positioning it as a compound of enduring interest across scientific disciplines.